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Compound Name:
hydroxyphenyl)adamantane

cat. No.: B1225811

An In-depth Technical Guide to 1,3-Bis(4-
hydroxyphenyl)adamantane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Bis(4-hydroxyphenyl)adamantane is a unique organic compound featuring a rigid
adamantane core symmetrically substituted with two 4-hydroxyphenyl groups. This structure
imparts a combination of desirable properties, including high thermal stability, oxidation
resistance, and specific biological activities, making it a molecule of significant interest in
materials science and medicinal chemistry. Its rigid, bulky adamantane cage provides a three-
dimensional character that influences its packing in the solid state and its interactions with
biological targets. The presence of two phenolic hydroxyl groups allows for the formation of
extensive hydrogen-bonding networks and offers sites for further chemical modification.

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,3-Bis(4-hydroxyphenyl)adamantane, detailed experimental protocols for its
synthesis and purification, and an exploration of its potential biological activities and associated
signaling pathways.

Physicochemical Properties
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The distinct structural features of 1,3-Bis(4-hydroxyphenyl)adamantane give rise to its
characteristic physical and chemical properties.

Physical Properties

1,3-Bis(4-hydroxyphenyl)adamantane is typically a white to light yellow crystalline solid.[1] A
summary of its key physical properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula C22H2402 [1]

Molecular Weight 320.4 g/mol [1]

Melting Point 200-202 °C [2]

Boiling Point Not available

Appearance White to light yellow crystalline o

solid

- Insoluble in water. Soluble in
Solubility _ [3]
some organic solvents.

LogP 5.46 [2]

Vapor Pressure 0.0+1.3 mmHg at 25°C [2]

Chemical Properties

The chemical reactivity of 1,3-Bis(4-hydroxyphenyl)adamantane is primarily dictated by the
phenolic hydroxyl groups and the stable adamantane core.

 Acidity: The phenolic hydroxyl groups are weakly acidic and can be deprotonated with a
suitable base.

« Esterification and Etherification: The hydroxyl groups can readily undergo esterification with
carboxylic acids or their derivatives and etherification with alkyl halides in the presence of a
base.
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o Oxidation: While the adamantane core is resistant to oxidation, the phenolic rings can be
susceptible to oxidation under certain conditions. The compound exhibits notable oxidation
resistance.[1]

» Electrophilic Aromatic Substitution: The electron-rich phenyl rings can undergo electrophilic
substitution reactions, although the bulky adamantane group may exert some steric
hindrance.

Experimental Protocols
Synthesis of 1,3-Bis(4-hydroxyphenyl)adamantane

A common synthetic route to 1,3-Bis(4-hydroxyphenyl)adamantane involves the acid-
catalyzed reaction of 1,3-adamantanediol with phenol.

Experimental Workflow for Synthesis
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G/Iix 1,3-adamantanediol and excess phenol in a reaction vesseD

'

(Add a strong acid catalyst (e.g., sulfuric acid))

'

C—Ieat the mixture with stirring (e.g., 170-180°C) for several hours)

'

Gool the reaction mixture and pour into water to precipitate the crude product)

'

Filter the precipitate and wash with water.

'

Purify the crude product by recrystallization.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Bis(4-hydroxyphenyl)adamantane.

Detailed Protocol:
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o To areaction flask equipped with a mechanical stirrer and a reflux condenser, add 1,3-
adamantanediol and a molar excess of phenol.

e Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the
mixture.

» Heat the reaction mixture to 170-180°C with continuous stirring for 4-6 hours. The reaction
progress can be monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture to approximately 80°C and pour it into a
beaker of cold water with vigorous stirring. This will cause the crude product to precipitate.

o Collect the precipitate by vacuum filtration and wash it thoroughly with distilled water to
remove any unreacted phenol and acid catalyst.

The crude product can then be purified by recrystallization.

Purification by Recrystallization

Recrystallization is an effective method for purifying the crude 1,3-Bis(4-
hydroxyphenyl)adamantane.

Experimental Workflow for Recrystallization
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Gissolve the crude product in a minimum amount of a hot suitable solvent (e.g., toluene or an ethanol/water mixturea

'

[Allow the solution to cool slowly to room temperature]

:

Enduce crystallization if necessary (e.g., by scratching the flask or seeding)]

:
[Cool the flask in an ice bath to maximize crystal formation]
:
[Collect the crystals by vacuum fiItration]
:
[Wash the crystals with a small amount of cold solvent]
:
Gry the purified crystals under vacuum]
:
-

Click to download full resolution via product page

Caption: Workflow for the purification of 1,3-Bis(4-hydroxyphenyl)adamantane.
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Detailed Protocol:

Place the crude 1,3-Bis(4-hydroxyphenyl)adamantane in a flask.

Add a suitable solvent, such as toluene or a mixture of ethanol and water, in small portions
while heating the mixture to boiling until the solid completely dissolves.

Once dissolved, remove the flask from the heat and allow it to cool slowly to room
temperature.

If crystals do not form spontaneously, induce crystallization by scratching the inside of the
flask with a glass rod or by adding a seed crystal.

Once crystallization has begun, place the flask in an ice bath to promote further crystal
growth.

Collect the purified crystals by vacuum filtration, washing them with a small amount of the
cold recrystallization solvent.

Dry the crystals in a vacuum oven to remove any residual solvent.

Analytical Characterization

A combination of spectroscopic techniques is used to confirm the structure and purity of 1,3-

Bis(4-hydroxyphenyl)adamantane.

Spectroscopic Data
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Technique

Key Observations

Reference(s)

1H NMR

Signals corresponding to the
adamantane cage protons and
the aromatic protons of the

hydroxyphenyl groups.

[4]

13C NMR

Resonances for the carbon
atoms of the adamantane core

and the phenyl rings.

[4]1[5]

FTIR (cm™1)

Broad O-H stretching (due to
hydrogen bonding) around
3340-3381 cm~1; C-H
stretching of the adamantane
cage (2800-3000 cm™1);
Aromatic C=C stretching
(1500-1600 cm~1).

[1]

Mass Spectrometry

Molecular ion peak
corresponding to the molecular

weight of the compound.

[4]

Note: Specific chemical shifts and fragmentation patterns are dependent on the instrumentation

and experimental conditions and should be determined for each synthesized batch.

Biological Activity and Signaling Pathways

1,3-Bis(4-hydroxyphenyl)adamantane has garnered interest for its potential biological

activities, particularly its antioxidant and anti-inflammatory properties.[1] The bulky and

lipophilic adamantane moiety can facilitate interaction with biological membranes and

hydrophobic pockets of proteins.[6]

Antioxidant Activity
The phenolic hydroxyl groups of 1,3-Bis(4-hydroxyphenyl)adamantane are capable of

donating a hydrogen atom to scavenge free radicals, thereby mitigating oxidative stress. This
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antioxidant activity is a common feature of phenolic compounds. Studies on related
adamantane derivatives have shown their potential to act as antioxidants.[7]

Potential Antioxidant Mechanism
E’Stabilized Phenoxyl RadicaD

[Reactive Oxygen Species (ROSD
E,3-Bis(4-hydroxyphenyl)adamantana [Reduced Oxidative Stress)

Click to download full resolution via product page

Caption: Proposed antioxidant mechanism of 1,3-Bis(4-hydroxyphenyl)adamantane.

Anti-inflammatory Activity

The anti-inflammatory properties of adamantane derivatives have been reported.[8] While the
specific pathways for 1,3-Bis(4-hydroxyphenyl)adamantane are not fully elucidated, it is
plausible that it may modulate key inflammatory signaling cascades. Bisphenols, in general,
have been shown to interact with various cellular signaling pathways, including those involving
nuclear receptors.

Potential Anti-inflammatory Signaling Pathway Modulation
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Caption: Potential modulation of inflammatory pathways by 1,3-Bis(4-
hydroxyphenyl)adamantane.

Further research is required to delineate the precise molecular targets and mechanisms of
action of 1,3-Bis(4-hydroxyphenyl)adamantane in biological systems.

Conclusion

1,3-Bis(4-hydroxyphenyl)adamantane is a versatile molecule with a unique combination of
physical, chemical, and potential biological properties. Its synthesis is achievable through
established organic chemistry methods, and its rigid, well-defined structure makes it an
interesting building block for new materials and a scaffold for the design of novel therapeutic
agents. The information provided in this guide serves as a foundational resource for
researchers and professionals working with this intriguing compound, paving the way for further
exploration of its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1225811?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s612229
https://www.chemsrc.com/en/cas/37677-93-3_403998.html
https://www.chemblink.com/products/37677-93-3.htm
https://www.chemblink.com/products/37677-93-3.htm
https://www.chemblink.com/products/37677-93-3.htm
https://www.echemcom.com/article_171433.html
https://kbfi.ee/pehk/1971/OMR%201971%20-%20Pehk%20-%2013C%20NMR%20spectra%20of%20adamantane%20der%20(1).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://www.researchgate.net/publication/382046230_SYNTHESIS_AND_ANTIOXIDANT_ACTIVITY_OF_SOME_AMINOADAMANTANE_DERIVATIVES
https://www.researchgate.net/figure/Anti-inflammatory-effects-of-novel-adamantane-derivatives-2-3-and-drugs-vildagliptin_fig7_360185007
https://www.benchchem.com/product/b1225811#physical-and-chemical-properties-of-1-3-bis-4-hydroxyphenyl-adamantane
https://www.benchchem.com/product/b1225811#physical-and-chemical-properties-of-1-3-bis-4-hydroxyphenyl-adamantane
https://www.benchchem.com/product/b1225811#physical-and-chemical-properties-of-1-3-bis-4-hydroxyphenyl-adamantane
https://www.benchchem.com/product/b1225811#physical-and-chemical-properties-of-1-3-bis-4-hydroxyphenyl-adamantane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1225811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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